Cas no 1784899-69-9 (1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL)

• Product Name: 1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL
• CAS No: 1784899-69-9
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6078767
• PubChem ID: 84675785
• Update Time: 2025-07-21

1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL
• 1-(2-Fluoro-4-(trifluoromethyl)phenyl)ethanol
• 2-Fluoro-α-methyl-4-(trifluoromethyl)benzenemethanol
• Benzenemethanol, 2-fluoro-α-methyl-4-(trifluoromethyl)-
• 1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-ol
• 1784899-69-9
• EN300-6241973
• CS-0378494
• VTMYIFLWZWVKBQ-UHFFFAOYSA-N
• SCHEMBL18075380

• Inchi： 1S/C9H8F4O/c1-5(14)7-3-2-6(4-8(7)10)9(11,12)13/h2-5,14H,1H3
• InChI Key： VTMYIFLWZWVKBQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(F)(F)F)C=C1F)(O)C

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 204.9±35.0 °C(Predicted)
• pka: 13.53±0.20(Predicted)

Additional information on 1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL

Research Brief on 1-(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)ETHAN-1-OL (CAS: 1784899-69-9) in Chemical Biology and Pharmaceutical Applications

1-(2-Fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol (CAS: 1784899-69-9) is a fluorinated aromatic alcohol that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a trifluoromethyl group and a fluorine atom on the phenyl ring, which significantly influence its electronic and steric characteristics, making it a valuable intermediate in drug discovery and development. Recent studies have explored its role as a building block for bioactive molecules, particularly in the synthesis of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol as a precursor for the development of novel kinase inhibitors. The study highlighted the compound's ability to enhance binding affinity to ATP-binding sites in kinases, attributed to the electron-withdrawing effects of the fluorine and trifluoromethyl groups. These modifications were shown to improve metabolic stability and bioavailability in preclinical models, suggesting its potential in oncology therapeutics.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a chiral intermediate in the asymmetric synthesis of prostaglandin analogs. The stereoselective reduction of the ketone precursor to the alcohol (1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol) was achieved using biocatalysts, demonstrating high enantiomeric excess (>99%). This approach offers a sustainable alternative to traditional chemical synthesis, aligning with the growing demand for green chemistry in pharmaceutical manufacturing.

Recent advancements in analytical techniques, such as NMR and LC-MS, have facilitated the characterization of 1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol and its derivatives. A 2023 Bioorganic & Medicinal Chemistry Letters study employed these methods to confirm the compound's purity and stability under physiological conditions, further validating its suitability for drug development. Additionally, computational modeling studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for derivatives of this compound, reinforcing its potential as a lead structure.

Despite these promising findings, challenges remain in scaling up the synthesis of 1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol for industrial applications. Current research efforts are focused on optimizing catalytic processes and minimizing byproduct formation. Collaborative initiatives between academia and industry, such as the European Federation of Medicinal Chemistry's 2024 roadmap, have identified this compound as a priority for further investigation in targeted drug delivery systems.

In conclusion, 1-(2-fluoro-4-(trifluoromethyl)phenyl)ethan-1-ol (CAS: 1784899-69-9) represents a versatile and pharmacologically relevant scaffold with applications spanning kinase inhibition, chiral synthesis, and green chemistry. Ongoing research aims to unlock its full potential in addressing unmet medical needs, particularly in cancer and inflammation-related disorders. Future studies should explore its structure-activity relationships in greater depth and evaluate its performance in clinical trials.